CID 78062575

• Molecular Formula: C9H21BSi3
• Molecular Weight: 224.33 g/mol
• InChI: InChI=1S/C9H21BSi3/c1-11-7-4-10(5-8-12-2)6-9-13-3/h4-9H2,1-3H3
• InChI Key: OJMZDMGKZFIWMY-UHFFFAOYSA-N
• Canonical SMILES: B(CC[Si]C)(CC[Si]C)CC[Si]C

Description

CID 78062575 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity. The evidence instead focuses on structurally related compounds, such as oscillatoxin derivatives (e.g., oscillatoxin D, E, F) and hexachlorocyclohexane isomers, which serve as analogs for comparative analysis .

For instance, oscillatoxin F (CID: 156582092) is highlighted in as a marine-derived toxin with a complex polyether structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78062575 involves specific reaction conditions and reagents. The preparation methods typically include multi-step organic synthesis, where the compound is built up from simpler starting materials through a series of chemical reactions. The exact synthetic route can vary depending on the desired purity and yield of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high efficiency and cost-effectiveness. The process often includes purification steps such as crystallization, distillation, or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

CID 78062575 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can also be reduced to yield different products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions might use reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield various oxidized forms of the compound, while reduction can produce different reduced derivatives.

Scientific Research Applications

CID 78062575 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: The compound may be used in biochemical assays and studies involving enzyme interactions.

Medicine: this compound has potential therapeutic applications and is studied for its effects on biological systems.

Industry: The compound is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which CID 78062575 exerts its effects involves specific molecular targets and pathways. The compound interacts with certain enzymes or receptors in biological systems, leading to a cascade of biochemical reactions. These interactions can result in various physiological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Tables Summarizing Key Data

Table 1: Structural and Analytical Comparison

Parameter	Oscillatoxin D	30-Methyl-oscillatoxin D	Hexachlorocyclohexane (γ-isomer)
Molecular Weight	694.85 g/mol	708.88 g/mol	290.83 g/mol
Key Functional Group	Hydroxyl	Methyl	Chlorine
Primary Use	Marine toxin	Bioavailability studies	Pesticide

Table 2: Toxicity and Regulatory Status

Compound	LD₅₀ (Rodent)	Regulatory Status	Environmental Impact
Oscillatoxin D	0.2 mg/kg	Not regulated	Marine ecosystem disruption
Hexachlorocyclohexane	100 mg/kg	Banned under Stockholm Convention	High bioaccumulation in adipose tissue